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Compound of Interest

Compound Name: 1,2-Di-tert-butylbenzene

Cat. No.: B1330373

Application Notes and Protocols: 1,2-Di-tert-
butylbenzene

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of 1,2-Di-tert-
butylbenzene. The following protocols and data are intended to ensure the safety of laboratory
personnel and the integrity of the chemical.

Physicochemical Data

A summary of the key physical and chemical properties of 1,2-Di-tert-butylbenzene is
presented in the table below. This data is essential for understanding the substance's behavior
and for implementing appropriate safety measures.
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Property Value Reference
Molecular Formula Ci4H22 [1112][3]
Molecular Weight 190.32 g/mol [11[2][3]
CAS Number 1012-76-6 [1][21[3]
Appearance Colorless liquid [4]

Boiling Point 224 °C (decomposes) [5]

Melting Point 75 °C [5]

Water Solubility 11 mg/L [5]

Log P (octanol-water) 3.410 [5]

Safety and Handling Protocols

Adherence to the following protocols is mandatory to minimize risks associated with the
handling of 1,2-Di-tert-butylbenzene.

2.1. Personal Protective Equipment (PPE)

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[6]

Skin Protection: Wear appropriate protective gloves to prevent skin exposure.[6] Nitrile
rubber gloves are a suitable option.

Body Protection: Wear appropriate protective clothing to prevent skin exposure.[6] A lab coat
is required.

Respiratory Protection: Use in a well-ventilated area. If ventilation is inadequate, a respirator
must be used.[6]

2.2. Handling Procedures

o Work in a well-ventilated area, preferably in a chemical fume hood.[6][7]
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Avoid contact with skin and eyes.[1]

Avoid formation of dust and aerosols.[1]

Wash hands thoroughly after handling.[6]

Keep the container tightly closed when not in use.[6]

Avoid ingestion and inhalation.[6]

2.3. First Aid Measures

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.[8]

In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.[8]

In Case of Eye Contact: Flush eyes with water as a precaution.[8]

If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with
water. Consult a physician.[8]

Storage and Disposal Protocols

Proper storage and disposal are crucial for maintaining the chemical's stability and for
environmental safety.

3.1. Storage Conditions

e Store in a cool, dry, and well-ventilated place.[1][6]

o Keep the container tightly closed.[1][6]

» Store away from incompatible substances, such as strong oxidizing agents.[6]
3.2. Incompatible Materials

e Strong oxidizing agents.[6]
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3.3. Hazardous Decomposition Products

e Under fire conditions, hazardous decomposition products may include carbon monoxide and
carbon dioxide.[6][9]

3.4. Disposal

» Dispose of contents and container to an approved waste disposal plant.
e Do not let the product enter drains.[1]

Emergency Procedures

4.1. Accidental Release Measures

o Use personal protective equipment.[1]

e Avoid breathing vapors, mist, or gas.[1]

e Ensure adequate ventilation.[1]

o Prevent further leakage or spillage if safe to do so.[1]

e Do not let the product enter drains.[1]

e Pick up and arrange disposal. Sweep up and shovel. Keep in suitable, closed containers for
disposal.[1]

4.2. Fire-Fighting Measures

e Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[1][8]

e Special Hazards: No specific data available for 1,2-Di-tert-butylbenzene. For related
compounds, irritating and highly toxic gases may be generated by thermal decomposition or
combustion.[6]
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o Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[1]8]

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for handling and using 1,2-Di-tert-
butylbenzene in a research setting.
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Handling and Storage Workflow for 1,2-Di-tert-butylbenzene
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Caption: Workflow for safe handling and storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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